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Compound of Interest

Dialuminium chloride
Compound Name: )
pentahydroxide

Cat. No.: B1588746

For researchers, scientists, and professionals in drug development, precise chemical
nomenclature is paramount. This technical guide provides an in-depth overview of the various
synonyms and alternative names for dialuminium chloride pentahydroxide found in scientific
literature, regulatory documents, and commercial products. Understanding these synonyms is
crucial for conducting thorough literature reviews, interpreting safety data sheets, and ensuring
accurate communication in research and development.

Dialuminium chloride pentahydroxide, with the CAS Number 12042-91-0, is a widely used
inorganic polymer.[1][2][3] Its applications span from being an active ingredient in

antiperspirants and deodorants to a coagulant in water purification.[4][5][6] The complexity of
its structure and its various hydrated forms have led to a multitude of names in the literature.

Synonym Classification and Data

The synonyms for dialuminium chloride pentahydroxide can be broadly categorized into
several groups: IUPAC names, common and chemical names, and commercial or trade names.
The following table summarizes the most frequently encountered synonyms.
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Category Synonym

IUPAC Names dialuminium(3+) chloride pentahydroxide[7][8]

aluminum; chloroaluminum; pentahydrate[1][8]

dialuminum;chloride;pentahydroxide[9]

Aluminium Chloride Hydroxide[7][8]

Aluminum Chlorohydrate (ACH)[4][5][6][7][8][10]
[11][12][13]

Common & Chemical Names

Aluminium Chlorohydrate[4][5][8]

Polyaluminum Chloride (PAC)[4][11]

Basic Aluminum Chloride[4][9][11]

Aluminum Hydroxychloride[4][10][11][12][14]

Aluminum chloride hydroxide[7][8]

Aluminum chlorohydroxide[4][10][14]

Dialuminiumchloridpentahydroxid[2][4]

Aluminum(lll) chloride pentahydroxide[4][9]

Aluminum chloride basic[4]

Aluminum chloride oxide[4][11]

Hydrated Forms Aluminum chlorohydroxide, dihydrate[10][12][14]

Aluminum hydroxychloride, dihydrate[10][12][14]

dialuminum;chloride;pentahydroxide;dihydrate[4

1[6]

Trade Names Chlorhydrol®[4][11]

Microspherical® 95[4][11]

Micro-Dry®[4]

Reach® 101, 103, 301, 501[4]
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Locron®[8]

TRAMFLOC® 554[15]

Experimental Protocols

While this guide focuses on nomenclature, a brief mention of relevant experimental context is
useful. The identification and characterization of dialuminium chloride pentahydroxide and
its related compounds often involve techniques such as:

o High-Performance Liquid Chromatography (HPLC): Used to separate and quantify the
different polymeric species of polyaluminum chloride.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Particularly 27AI NMR, is a powerful tool
for characterizing the various aluminum species in solution.

» X-ray Diffraction (XRD): Employed to determine the crystalline structure of the solid forms of

the compound.

Detailed experimental protocols for these techniques are highly specific to the instrumentation
and the exact nature of the sample being analyzed and are beyond the scope of this guide.
Researchers should consult specialized analytical chemistry literature for detailed
methodologies.

Visualization of Synonym Relationships

The following diagram illustrates the relationship between the primary chemical name and its
various synonyms, categorized for clarity.
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Caption: Relationship between Dialuminium Chloride Pentahydroxide and its synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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